Cas no 2560-97-6 (2-fluoro-1-(3-methylphenyl)ethan-1-one)

2-fluoro-1-(3-methylphenyl)ethan-1-one structure
2560-97-6 structure
Product Name:2-fluoro-1-(3-methylphenyl)ethan-1-one
CAS No:2560-97-6
MF:C9H9FO
MW:152.165566205978
CID:251795
PubChem ID:45080731
Update Time:2025-04-19

2-fluoro-1-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-fluoro-1-(3-methylphenyl)-
    • Acetophenone,2-fluoro-3'-methyl- (7CI)
    • 2-fluoro-1-(3-methylphenyl)ethan-1-one
    • 2560-97-6
    • 2-Fluoro-1-(m-tolyl)ethanone
    • EN300-1620647
    • SCHEMBL2074442
    • Inchi: 1S/C9H9FO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5H,6H2,1H3
    • InChI Key: XITXATLXKCMILM-UHFFFAOYSA-N
    • SMILES: FCC(C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 152.06377
  • Monoisotopic Mass: 152.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 17.07

2-fluoro-1-(3-methylphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$864.0 2023-06-04
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$987.0 2023-06-04
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Enamine
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$4421.0 2023-06-04
Enamine
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